Cas no 6120-13-4 (Bicyclo[2.2.1]heptane,2-chloro-1,7,7-trimethyl-)

• Product Name: Bicyclo[2.2.1]heptane,2-chloro-1,7,7-trimethyl-
• CAS No: 6120-13-4
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 525638
• PubChem ID: 10048
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane,2-chloro-1,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane,2-chloro-1,7,7-trimethyl-
• Bornane,2-chloro- (6CI,7CI)
• Camphane, 2-chloro- (2CI)
• NSC 243650
• Bornylchlorid
• Bicyclo[2.2.1]heptane, 2-chloro-1,7,7-trimethyl-, endo-
• PD162882
• Bornyl chloride
• endo-2-Chlorobornane
• BCP32503
• NSC-243650
• SCHEMBL457759
• 2-Chloro-1,7,7-trimethylbicyclo[2.2.1]heptane
• Bicyclo[2.2.1]heptane, 2-chloro-1,7,7-trimethyl-, exo-
• Bornane, 2-chloro-, exo-
• AS-57278
• AKOS037645122
• XXZAOMJCZBZKPV-UHFFFAOYSA-N
• 2-Chloro-1,7,7-trimethylbicyclo[2.2.1]heptane #
• Bornyl chloride;2-Chlorocamphane;Turpentine camphor
• Isobornyl chloride
• 6120-13-4
• NSC243650

• Inchi： 1S/C10H17Cl/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7-8H,4-6H2,1-3H3
• InChI Key： XXZAOMJCZBZKPV-UHFFFAOYSA-N
• SMILES： ClC1CC2CCC1(C)C2(C)C

Computed Properties

• Exact Mass: 172.10201
• Monoisotopic Mass: 172.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 142-150 ºC (methanol mixture of isomers)
• Boiling Point: 207.5±0.0 ºC (760 Torr),
• Flash Point: 68.0±4.5 ºC,
• Solubility: Insuluble (8.3E-3 g/L) (25 ºC),
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids